2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C22H19FN2OS2
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 2-[(2-fluorophenyl)methylsulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C22H19FN2OS2/c1-13-7-6-9-17(11-13)25-21(26)19-14(2)15(3)28-20(19)24-22(25)27-12-16-8-4-5-10-18(16)23/h4-11H,12H2,1-3H3
• InChI Key: ZOMLESYGAMIXJK-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2C(=O)C3=C(N=C2SCC4=CC=CC=C4F)SC(=C3C)C

Description

2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one, also known as BAY 41-2272, is a potent and selective activator of soluble guanylyl cyclase (sGC). sGC is an enzyme that is responsible for the production of cyclic guanosine monophosphate (cGMP), which plays a crucial role in various physiological processes such as smooth muscle relaxation, platelet aggregation, and neurotransmission. BAY 41-2272 has been extensively studied for its potential therapeutic applications in various diseases such as pulmonary hypertension, erectile dysfunction, and heart failure.

Mechanism of Action

2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272 activates sGC by binding to its heme moiety and increasing its sensitivity to nitric oxide (NO). This leads to the production of cGMP, which activates downstream signaling pathways such as protein kinase G (PKG) and cyclic nucleotide-gated channels (CNGs). The activation of these pathways leads to various physiological effects such as smooth muscle relaxation, platelet aggregation inhibition, and neurotransmission modulation.
Biochemical and Physiological Effects:
2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272 has been shown to have various biochemical and physiological effects, including:
1. Smooth muscle relaxation: 2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272 induces smooth muscle relaxation by increasing cGMP levels, which leads to the activation of PKG and subsequent phosphorylation of myosin light chain kinase (MLCK) and inhibition of Ca2+ influx.
2. Platelet aggregation inhibition: 2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272 inhibits platelet aggregation by increasing cGMP levels, which leads to the activation of CNGs and subsequent inhibition of Ca2+ influx.
3. Neurotransmission modulation: 2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272 modulates neurotransmission by increasing cGMP levels, which leads to the activation of PKG and subsequent phosphorylation of ion channels and neurotransmitter receptors.

Advantages and Limitations for Lab Experiments

2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272 has several advantages and limitations for lab experiments. Some of the advantages include:
1. Selectivity: 2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272 is a selective activator of sGC and does not affect other enzymes or receptors.
2. Potency: 2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272 is a potent activator of sGC and can induce significant physiological effects at low concentrations.
3. Stability: 2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272 is stable and can be stored for long periods without degradation.
Some of the limitations include:
1. Solubility: 2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272 has limited solubility in water and requires the use of organic solvents for experimental purposes.
2. Toxicity: 2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272 can be toxic at high concentrations and requires careful handling and disposal.
3. Cost: 2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272 is a relatively expensive compound and may not be accessible to all researchers.

Future Directions

There are several future directions for the research on 2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272. Some of the potential areas of investigation include:
1. Combination therapy: 2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272 could be used in combination with other drugs to enhance its therapeutic effects in various diseases.
2. Alternative delivery methods: New delivery methods could be developed to improve the solubility and bioavailability of 2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272.
3. Novel sGC activators: New compounds could be developed that are more potent and selective than 2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272.
4. Mechanistic studies: Further studies could be conducted to elucidate the precise mechanisms of action of 2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272 and its downstream signaling pathways.
Conclusion:
2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272 is a potent and selective activator of sGC that has been extensively studied for its potential therapeutic applications in various diseases. It induces smooth muscle relaxation, platelet aggregation inhibition, and neurotransmission modulation by increasing cGMP levels and activating downstream signaling pathways. 2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272 has several advantages and limitations for lab experiments, and there are several future directions for its research.

Synthesis Methods

The synthesis of 2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272 involves a multi-step process that starts with the reaction of 2-fluorobenzyl bromide and thiourea to form 2-fluorobenzylthiourea. The resulting compound is then reacted with 3-methylbenzaldehyde and acetic anhydride to form 2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one. Finally, the dihydrothienopyrimidine intermediate is oxidized to form the desired product, 2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272.

Scientific Research Applications

2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272 has been extensively studied for its potential therapeutic applications in various diseases such as pulmonary hypertension, erectile dysfunction, and heart failure. In pulmonary hypertension, 2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272 has been shown to improve pulmonary vascular resistance and reduce pulmonary arterial pressure. In erectile dysfunction, 2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272 has been shown to enhance erectile function by increasing cGMP levels in the corpus cavernosum. In heart failure, 2-[(2-fluorobenzyl)sulfanyl]-5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one 41-2272 has been shown to improve cardiac function and reduce cardiac hypertrophy.